2-Hydrazinyl-4,5-dihydro-1H-imidazole hydrochloride
Overview
Description
“2-Hydrazinyl-4,5-dihydro-1H-imidazole hydrochloride” is a chemical compound with the molecular formula C3H8N4 . It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .
Synthesis Analysis
The synthesis of imidazole derivatives has been a subject of interest in recent years due to their broad range of chemical and biological properties . For instance, 1-arylhydrazinecarbonitriles can react with 2-chloro-4,5-dihydro-1H-imidazole to yield imidazo-triazole derivatives, which can then be converted into corresponding amides, sulfonamides, ureas, and thioureas .Molecular Structure Analysis
The molecular structure of “2-Hydrazinyl-4,5-dihydro-1H-imidazole hydrochloride” consists of three carbon atoms, eight hydrogen atoms, and four nitrogen atoms . It is a derivative of imidazole, which is known for its two equivalent tautomeric forms due to the presence of a positive charge on either of two nitrogen atoms .Chemical Reactions Analysis
Imidazole derivatives, including “2-Hydrazinyl-4,5-dihydro-1H-imidazole hydrochloride”, are known for their reactivity. They can undergo various chemical reactions, such as intramolecular cyclization, to form fused imidazo-triazole derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Hydrazinyl-4,5-dihydro-1H-imidazole hydrochloride” include a density of 1.6±0.1 g/cm3, a boiling point of 202.6±23.0 °C at 760 mmHg, and a vapor pressure of 0.3±0.4 mmHg at 25°C . It also has a molar refractivity of 24.9±0.5 cm3, and a polar surface area of 62 Å2 .Scientific Research Applications
Anticancer Potential
2-Hydrazinyl-4,5-dihydro-1H-imidazole hydrochloride exhibits cytotoxic effects, which have attracted attention in cancer research. Its ability to interfere with cell growth and induce apoptosis makes it a potential candidate for developing novel anticancer drugs .
Photodynamic Therapy (PDT)
PDT is a cancer treatment that involves light activation of photosensitizers. Researchers have explored the use of imidazole derivatives, including 2-hydrazinyl-4,5-dihydro-1H-imidazole hydrochloride, as potential photosensitizers for PDT. Their ability to generate reactive oxygen species upon light exposure could lead to targeted cancer therapy.
These applications highlight the versatility of 2-hydrazinyl-4,5-dihydro-1H-imidazole hydrochloride in scientific research. Keep in mind that ongoing studies may uncover additional uses for this intriguing compound . If you need further details or have any other requests, feel free to ask! 😊
Future Directions
Imidazole derivatives, including “2-Hydrazinyl-4,5-dihydro-1H-imidazole hydrochloride”, have become an important synthon in the development of new drugs due to their broad range of chemical and biological properties . Future research may focus on exploring their potential applications in various fields, including medicine and industry.
properties
IUPAC Name |
4,5-dihydro-1H-imidazol-2-ylhydrazine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H8N4.ClH/c4-7-3-5-1-2-6-3;/h1-2,4H2,(H2,5,6,7);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ORDLJERQKZRBRZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN=C(N1)NN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H9ClN4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydrazinyl-4,5-dihydro-1H-imidazole hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Imidazo[1,2-a]pyridin-2-ylmethanamine dihydrochloride](/img/structure/B3041990.png)
![2,2,2-Trichloro-1-[4-(4-fluorobenzoyl)-1H-pyrrol-2-yl]-1-ethanone](/img/structure/B3041991.png)
![1,2,2-Tris[(S)-4-isopropyl-4,5-dihydro-2-oxazolyl]propane](/img/structure/B3042002.png)
